Cas no 86520-98-1 (Pyridazine, 4-ethynyl-3,6-dimethyl- (9CI))

• Product Name: Pyridazine, 4-ethynyl-3,6-dimethyl- (9CI)
• CAS No: 86520-98-1
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 1852617
• PubChem ID: 13081753
• Update Time: 2025-04-21

Pyridazine, 4-ethynyl-3,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 4-ethynyl-3,6-dimethyl- (9CI)
• 4-Ethynyl-3,6-dimethylpyridazine
• DTXSID501302424
• Pyridazine, 4-ethynyl-3,6-dimethyl-
• DB-289134
• 86520-98-1

• Inchi： 1S/C8H8N2/c1-4-8-5-6(2)9-10-7(8)3/h1,5H,2-3H3
• InChI Key： WPYKYGMCRDAOOF-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C#C)C=C(C)N=1

Computed Properties

• Exact Mass: 132.068748264Da
• Monoisotopic Mass: 132.068748264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.8Ų